Cas no 1361689-38-4 (4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine)

• Product Name: 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine
• CAS No: 1361689-38-4
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922926
• Update Time: 2025-10-30

4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-12-5-8(4-11(15)16-12)7-2-9(13)6-10(14)3-7/h2-6H,1H3
• InChI Key： CNZQZEOBYSPRPU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(N=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine

4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine: A Comprehensive Overview

4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine, identified by the CAS Registry Number 1361689-38-4, is a synthetic organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its pyridine ring substituted with a 3,5-dichlorophenyl group at the 4-position, a fluorine atom at the 2-position, and a methoxy group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine typically involves multi-step organic reactions, often leveraging techniques such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, which is crucial for its application in high-performance materials.

In terms of chemical properties, this compound exhibits a high degree of stability under ambient conditions due to the electron-withdrawing effects of the chloro and fluoro substituents. These groups also influence the compound's solubility in various solvents, making it suitable for applications in both polar and non-polar environments. The methoxy group at the 6-position introduces additional electronic complexity, further modulating the compound's reactivity and compatibility with other chemical systems.

Recent studies have highlighted the potential of 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine as a building block in medicinal chemistry. Its structure provides a versatile platform for designing bioactive molecules targeting specific receptors or enzymes. For example, researchers have explored its role in inhibiting kinase activity, which is critical in treating various diseases such as cancer and inflammatory disorders. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for drug development.

Beyond pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to interact with plant pathogens at molecular levels suggests its utility as an active ingredient in pesticides or fungicides. Recent field trials have demonstrated its efficacy in controlling fungal infections in crops without significant adverse effects on non-target organisms.

In the realm of materials science, 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine has been investigated for its role in constructing advanced materials such as conductive polymers and organic semiconductors. Its electronic properties make it a valuable component in designing devices like organic light-emitting diodes (OLEDs) and sensors. Researchers have reported enhanced charge transport characteristics when this compound is incorporated into polymer blends.

The environmental impact of this compound has also been a focus of recent studies. Assessments indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 4-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361689-38-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties position it as a key player in advancing innovations in medicine, agriculture, and materials science. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.